Cas no 100756-77-2 (1,2-Benzenedicarbonitrile, 3,6-dihydroxy-4-methyl-)

• Product Name: 1,2-Benzenedicarbonitrile, 3,6-dihydroxy-4-methyl-
• CAS No: 100756-77-2
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• CID: 1126219
• PubChem ID: 13720334
• Update Time: 2025-04-20

1,2-Benzenedicarbonitrile, 3,6-dihydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarbonitrile, 3,6-dihydroxy-4-methyl-
• 3,6-dihydroxy-4-methylbenzene-1,2-dicarbonitrile
• AKOS022638819
• SCHEMBL23484201
• 100756-77-2
• 3,6-Dihydroxy-4-methylphthalonitrile
• DTXSID80547584

• Inchi： 1S/C9H6N2O2/c1-5-2-8(12)6(3-10)7(4-11)9(5)13/h2,12-13H,1H3
• InChI Key： OFPCKWNMAHPPFV-UHFFFAOYSA-N
• SMILES： OC1C(C#N)=C(C#N)C(=CC=1C)O

Computed Properties

• Exact Mass: 174.04298
• Monoisotopic Mass: 174.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 88Ų

Experimental Properties

• PSA: 88.04